Cas no 1780690-69-8 (6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1780690-69-8
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• MDL: MFCD34183815
• CID: 5639371
• PubChem ID: 84729638
• Update Time: 2025-06-15

6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• EN300-28220640
• 1780690-69-8
• 6-bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• Isoquinoline, 6-bromo-3-(difluoromethyl)-1,2,3,4-tetrahydro-
• 6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD34183815
• Inchi： 1S/C10H10BrF2N/c11-8-2-1-6-5-14-9(10(12)13)4-7(6)3-8/h1-3,9-10,14H,4-5H2
• InChI Key： KNIGMYQDNPTACU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CNC(C(F)F)CC=2C=1

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 306.0±42.0 °C(Predicted)
• pka: 7.24±0.40(Predicted)

Additional information on 6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1780690-69-8)

6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1780690-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a tetrahydroisoquinoline scaffold with bromine and difluoromethyl substituents, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential role in modulating biological targets, such as enzymes and receptors, owing to its electron-withdrawing and lipophilic properties.

In recent years, the demand for fluorinated compounds like 6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and sustainable chemistry, where researchers seek eco-friendly synthetic routes and efficient building blocks. The compound's CAS No. 1780690-69-8 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge projects.

The synthesis of 6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline typically involves multi-step reactions, including bromination and difluoromethylation strategies. Its tetrahydroisoquinoline core is a privileged structure in medicinal chemistry, often found in alkaloids with diverse pharmacological activities. This has led to explorations in central nervous system (CNS) drug development and antimicrobial agents, addressing global health challenges like antibiotic resistance and neurodegenerative diseases.

From an industrial perspective, the compound's difluoromethyl group is a hotspot for innovation, as fluorinated motifs are increasingly used to improve drug potency and pharmacokinetics. Companies specializing in custom synthesis and contract research often highlight CAS No. 1780690-69-8 in their catalogs, catering to the needs of biotech startups and academic labs. Additionally, its applications extend to agrochemicals, where fluorinated derivatives are valued for their pest-control efficacy and environmental safety.

Analytical characterization of 6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with regulatory standards for high-purity intermediates, a critical factor in GMP-compliant production. The compound's stability under various conditions is also a key research focus, particularly for long-term storage and formulation development.

As the scientific community prioritizes green chemistry, efforts to optimize the synthesis of 6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline using catalytic methods or renewable solvents are gaining traction. This aligns with broader initiatives like the UN Sustainable Development Goals (SDGs), which advocate for environmentally responsible research practices. Furthermore, the compound's potential in catalysis and material science underscores its interdisciplinary appeal.

In summary, 6-Bromo-3-(difluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1780690-69-8) represents a convergence of innovation in synthetic chemistry and applied sciences. Its structural complexity and functional diversity make it a valuable asset for researchers tackling global health and sustainability challenges. With ongoing advancements in AI-driven drug design and automated synthesis, the compound's future applications are poised to expand even further.